Cas no 923113-76-2 (N-(butan-2-yl)-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide)

• Product Name: N-(butan-2-yl)-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide
• CAS No: 923113-76-2
• MF: C₁₅H₁₈N₄O₃
• MW: 302.328423023224
• CID: 6561972
• Update Time: 2025-07-08

N-(butan-2-yl)-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-(butan-2-yl)-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide
• Ethanediamide, N1-[(3,4-dihydro-4-oxo-1-phthalazinyl)methyl]-N2-(1-methylpropyl)-

• Inchi： 1S/C15H18N4O3/c1-3-9(2)17-15(22)14(21)16-8-12-10-6-4-5-7-11(10)13(20)19-18-12/h4-7,9H,3,8H2,1-2H3,(H,16,21)(H,17,22)(H,19,20)
• InChI Key： VCDOHJVXKGBZLI-UHFFFAOYSA-N
• SMILES： C(NCC1C2=C(C=CC=C2)C(=O)NN=1)(=O)C(NC(C)CC)=O

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 11.01±0.46(Predicted)

Additional information on N-(butan-2-yl)-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide

N-(butan-2-yl)-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide: A Comprehensive Overview

N-(butan-2-yl)-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide, also known by its CAS number 923113-76-2, is a compound of significant interest in the field of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. The molecule's structure, which includes a phthalazinone ring system and a substituted ethanediamide group, contributes to its distinctive chemical behavior and reactivity.

The synthesis of N-(butan-2-yl)-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide involves a series of carefully designed reactions that highlight the importance of stereochemistry and functional group compatibility. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity, making this compound more accessible for large-scale production and research purposes.

One of the most notable features of this compound is its ability to form stable complexes with metal ions, a property that has been extensively explored in the context of catalysis and materials science. Researchers have demonstrated that N-(butan-2-yl)-N'-(4-oxo-3,4-dihydrophthalazin-1-yl)methylethanediamide can act as a versatile ligand in transition metal complexes, exhibiting high thermal stability and selectivity in catalytic reactions. This makes it a promising candidate for applications in industrial catalysis and green chemistry.

In addition to its catalytic applications, this compound has shown potential in the field of pharmaceuticals. Studies have indicated that it may possess anti-inflammatory and antioxidant properties, making it a valuable lead compound for drug discovery efforts. The phthalazinone moiety, in particular, has been linked to various bioactive properties, further underscoring the importance of this compound in medicinal chemistry.

The physical and chemical properties of N-(butan-2-yl)-N'-(4 oxo 3 4 dihydrophthalazin 1 yl)methylethanediamide have been thoroughly investigated, revealing insights into its solubility, thermal stability, and electronic structure. These properties are critical for understanding its behavior in different chemical environments and for designing optimal conditions for its use in various applications.

Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have provided valuable insights into its electronic structure and reactivity, paving the way for further exploration of its potential applications. The integration of experimental and computational approaches has significantly enhanced our understanding of this compound's behavior at both the molecular and macroscopic levels.

In conclusion, N-(butan 2 yl) N (4 oxo 3 4 dihydrophthalazin 1 yl)methylethanediamide is a multifaceted compound with a wide range of potential applications across various fields. Its unique structure, coupled with its favorable chemical properties, positions it as an important molecule for future research and development efforts.